Cas no 2679926-28-2 (rac-(3R,4R)-3-methyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid)

• Product Name: rac-(3R,4R)-3-methyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• CAS No: 2679926-28-2
• MF: C₉H₁₂F₃NO₃
• MW: 239.191693305969
• CID: 5644414
• PubChem ID: 165913744
• Update Time: 2025-08-05

rac-(3R,4R)-3-methyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679926-28-2
• EN300-28276588
• rac-(3R,4R)-3-methyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid

• Inchi： 1S/C9H12F3NO3/c1-5-4-13(8(16)9(10,11)12)3-2-6(5)7(14)15/h5-6H,2-4H2,1H3,(H,14,15)/t5-,6+/m1/s1
• InChI Key： ANTQGDUHTOMINS-RITPCOANSA-N
• SMILES： FC(C(N1CC[C@H](C(=O)O)[C@H](C)C1)=O)(F)F

Computed Properties

• Exact Mass: 239.07692773g/mol
• Monoisotopic Mass: 239.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6Ų